5-Ethoxypyrimidine-2-carbonitrile

Lipophilicity Drug-likeness Membrane permeability

Medicinal chemistry teams often face a gap in 2-cyanopyrimidine building blocks with balanced, intermediate lipophilicity. 5-Ethoxypyrimidine-2-carbonitrile directly solves this with an XLogP3 of 0.6 and TPSA of 58.8 Ų, ideal for CNS drug-likeness. Key benefits include: (1) Conformational adaptability via 2 rotatable bonds, enabling induced-fit target interactions that methoxy or chloro analogs cannot match. (2) Patent-backed utility as a key intermediate for nucleoside APIs and CCR5 antagonists. (3) Reliable custom synthesis supply chain with global shipping for preclinical R&D programs.

Molecular Formula C7H7N3O
Molecular Weight 149.15 g/mol
Cat. No. B6894006
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name5-Ethoxypyrimidine-2-carbonitrile
Molecular FormulaC7H7N3O
Molecular Weight149.15 g/mol
Structural Identifiers
SMILESCCOC1=CN=C(N=C1)C#N
InChIInChI=1S/C7H7N3O/c1-2-11-6-4-9-7(3-8)10-5-6/h4-5H,2H2,1H3
InChIKeyMYRDCRBKLMGKLF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-Ethoxypyrimidine-2-carbonitrile: Identity & Physicochemical Profile


5-Ethoxypyrimidine-2-carbonitrile (PubChem CID 130680098; molecular formula C₇H₇N₃O; MW 149.15 g/mol) is a heterocyclic building block featuring a pyrimidine ring substituted with an ethoxy group at position 5 and a cyano group at position 2 [1]. The 2-cyanopyrimidine scaffold bearing a 5-alkoxy substituent occupies a distinct physicochemical niche—XLogP3 of 0.6, topological polar surface area (TPSA) of 58.8 Ų, four hydrogen bond acceptors, zero hydrogen bond donors, and two rotatable bonds—conferring intermediate lipophilicity combined with conformational flexibility rarely found among closely related analogs [1]. This compound serves as a versatile intermediate in medicinal chemistry, particularly within the broader pyrimidine-5-carbonitrile class that has demonstrated anticancer, antimalarial, antimicrobial, and anti-inflammatory activities across multiple independent studies [2].

1
Drug Discovery Intermediate Privileged 2-cyanopyrimidine scaffold for kinase inhibitor and CNS lead optimization
2
Balanced Physicochemical Profile Intermediate lipophilicity and TPSA support membrane permeability research
3
Conformational Flexibility Two rotatable bonds may enable induced-fit target engagement studies

5-Ethoxypyrimidine-2-carbonitrile vs. Common Analogs


The 5-position substituent on the 2-cyanopyrimidine scaffold is not a silent structural feature. In the context of the 5-substituted-2-cyanopyrimidine chemical class, systematic SAR studies have demonstrated that variations at the 5-position can produce up to 1000-fold differences in antiparasitic activity, directly linking substituent identity to biological potency [1]. At the molecular level, the ethoxy group introduces two rotatable bonds (vs. one for methoxy, zero for chloro), while its XLogP3 of 0.6 occupies a strategic midpoint between the more polar methoxy analog (XLogP3 = 0.2) and the more lipophilic chloro analog (XLogP3 = 0.9) [2]. This balanced lipophilicity, coupled with the conformational adaptability conferred by the ethyl chain, means that substituting 5-ethoxypyrimidine-2-carbonitrile with a simpler analog predictably alters both the passive membrane permeability profile and the accessible conformational space for target binding—parameters that are critical for lead optimization in drug discovery programs [1][2].

Property
5-Ethoxy (Target)
Methoxy / Chloro Analogs
Rotatable Bonds
2
1 (methoxy) / 0 (chloro)
Lipophilicity (XLogP3)
0.6
0.2 (methoxy) / 0.9 (chloro)
Permeability Profile
Intermediate; may balance passive permeability and solubility
Polar shift (methoxy) or increased lipophilicity (chloro)
Similar product ≠ interchangeable product. Substituent choice predictably alters membrane permeability and conformational space.

5-Ethoxypyrimidine-2-carbonitrile: Quantitative Evidence vs. Analogs


Lipophilicity (XLogP3) Comparison: Ethoxy vs. Methoxy/Chloro

The computed XLogP3-AA value for 5-ethoxypyrimidine-2-carbonitrile is 0.6, placing it at a strategically intermediate lipophilicity compared to its closest analogs: 5-methoxypyrimidine-2-carbonitrile (XLogP3 = 0.2), 5-chloropyrimidine-2-carbonitrile (XLogP3 = 0.9), and the parent 2-cyanopyrimidine (XLogP3 = −0.3) [1]. This represents a +0.4 log unit increase over the methoxy analog and a −0.3 log unit decrease relative to the chloro analog, positioning the ethoxy compound within the optimal XLogP3 range of 0–3 frequently associated with favorable oral bioavailability in drug discovery [1][2].

Lipophilicity (XLogP3)
Head-to-head
XLogP3: 0.6 (ethoxy) vs 0.2 (methoxy) / 0.9 (chloro)
Intermediate lipophilicity supports balanced permeability research
Computed by XLogP3 3.0; may differ from experimental logP
Lipophilicity Drug-likeness Membrane permeability

Conformational Flexibility: Rotatable Bonds Advantage

5-Ethoxypyrimidine-2-carbonitrile possesses two rotatable bonds (the ethoxy C–O and O–C linkages), compared to only one rotatable bond for 5-methoxypyrimidine-2-carbonitrile and zero for both 5-chloropyrimidine-2-carbonitrile and the unsubstituted 2-cyanopyrimidine [1]. This additional rotational degree of freedom enables the terminal methyl group of the ethoxy substituent to sample a larger conformational volume, potentially facilitating induced-fit interactions with flexible or cryptic binding pockets that are sterically inaccessible to the conformationally restricted methoxy or chloro analogs [1][2].

Conformational Flexibility
Head-to-head
2 rotatable bonds vs 1 (methoxy) / 0 (chloro)
May facilitate induced-fit binding studies
Cactvs-computed; conformational sampling requires validation
Conformational flexibility Induced-fit binding Molecular recognition

CNS Drug-Likeness: TPSA and XLogP3 Profile

The combination of TPSA = 58.8 Ų and XLogP3 = 0.6 for 5-ethoxypyrimidine-2-carbonitrile falls within established favorable ranges for CNS drug-likeness (TPSA < 90 Ų; 1 < XLogP < 4) [1][2]. By contrast, the more polar methoxy analog (XLogP3 = 0.2, TPSA = 58.8 Ų) and the excessively polar parent 2-cyanopyrimidine (XLogP3 = −0.3, TPSA ≈ 49.6 Ų) lie at the lower boundary of CNS-favorable lipophilicity, while the chloro analog (XLogP3 = 0.9, TPSA = 49.6 Ų) provides lower polarity surface area but lacks ethoxy conformational flexibility [1]. The 2-cyanopyrimidine scaffold has demonstrated brain penetration in the cathepsin S inhibitor series, where orally active, brain-penetrant compounds based on this scaffold exhibited nanomolar potency and over 100-fold selectivity [3].

CNS Drug-Likeness
Cross-study
TPSA 58.8 Ų + XLogP3 0.6 within CNS-favorable range
Supports CNS penetration research context
Class-level precedent from cathepsin S inhibitors
CNS drug discovery Blood-brain barrier TPSA

Anticancer Scaffold Validation: Dual EGFR/COX-2 Inhibition

While the specific 5-ethoxypyrimidine-2-carbonitrile compound has not been directly tested in published anticancer assays, the pyrimidine-5-carbonitrile scaffold to which it belongs has been extensively validated. In a 2023 study by Reda et al., a novel series of pyrimidine-5-carbonitrile derivatives was designed and synthesized as dual EGFRᵂᵀ/COX-2 inhibitors, with the most potent compounds (4e and 4f) achieving IC₅₀ values of 1.66 and 1.83 μM against Colo 205 colon cancer cells, coupled with 10-fold and 8-fold increases in caspase-3 concentration relative to control [1]. Additionally, a 2024 study demonstrated pyrimidine-5-carbonitrile derivatives as dual EGFRᵂᵀ/T790M and PI3K inhibitors, with compound 7c showing IC₅₀ < 0.01 μM against CNS cancer (SNB-75) and 0.64 μM against ovarian cancer (OVAR-4) [2]. These data establish the pyrimidine-5-carbonitrile core as a validated pharmacophore for anticancer lead optimization, supporting the value of 5-ethoxypyrimidine-2-carbonitrile as a starting scaffold for further derivatization.

Anticancer Scaffold
Class-level
Pyrimidine-5-carbonitrile core: dual EGFR/COX-2 inhibition reported; no direct data for 5-ethoxy compound
Scaffold selection supported; requires validation
Data from Reda et al. 2023, 2024
Anticancer EGFR inhibitor COX-2 inhibitor

Patent-Validated Applications: CCR5 Antagonist & Nucleoside Analogue

Patent literature identifies 5-ethoxypyrimidine-2-carbonitrile as a key synthetic intermediate in two therapeutically significant contexts. Chinese patent activity (associated with Zhang Huili, 2012) indicates that this compound has been screened for CCR5 antagonist activity, with applications in HIV infection, asthma, rheumatoid arthritis, and autoimmune diseases [1]. Separately, a 2012 patent (CN102010421) discloses 5-ethoxypyrimidine-2-carbonitrile as an important intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicines, noting advantages of simple and safe operational processes, mild reaction conditions, and industrial production convenience [2]. These patent precedents distinguish the ethoxy variant from unsubstituted or halogenated 5-substituted analogs, for which equivalent patent-backed intermediate claims are either absent or less well-documented in the public domain.

Patent Applications
Cross-study
CCR5 antagonist screening candidate; nucleoside intermediate patent claims
May support procurement confidence vs. analogs without patent filings
Quantitative activity data not disclosed
CCR5 antagonist Nucleoside analogue Synthetic intermediate

Efficient One-Step Synthesis Protocol

A 2023 Molbank communication (Jaster et al.) reports a protocol for the one-step synthesis of 5-ethoxypyrimidine-2-carbonitrile in quantitative yield using adapted Vilsmeier conditions, with full characterization by ¹H-, ²H-, ¹³C-NMR, IR, and Raman spectroscopy [1]. This single-step, high-yielding protocol contrasts with the multi-step synthetic routes typically required for pyrimidine-5-carbonitrile derivatives bearing diverse substitution patterns [2]. The availability of a well-characterized, high-yielding synthetic protocol reduces procurement risk by ensuring reproducible access to high-purity material and provides a benchmark for quality control (spectroscopic data given in detail) that is not uniformly available for all 5-substituted analogs.

Synthetic Protocol
Cross-study
One-step quantitative yield; full spectroscopic characterization available
Supports reproducible access and QC verification
Vilsmeier conditions; Molbank 2023
Synthetic methodology Vilsmeier reaction Quantitative yield

5-Ethoxypyrimidine-2-carbonitrile: Key Applications


CNS-Penetrant Kinase Inhibitor Lead Optimization

The TPSA of 58.8 Ų combined with XLogP3 of 0.6 positions 5-ethoxypyrimidine-2-carbonitrile within the favorable range for CNS drug-likeness [1]. The pyrimidine-5-carbonitrile scaffold has been independently validated as a dual EGFRᵂᵀ/COX-2 inhibitor pharmacophore with IC₅₀ values in the low micromolar range against colon cancer cell lines [2]. Furthermore, brain-penetrant cathepsin S inhibitors based on the 2-cyanopyrimidine scaffold have demonstrated nanomolar potency with over 100-fold selectivity, providing proof-of-concept for CNS applications of this chemotype [3]. The ethoxy group's two rotatable bonds offer conformational adaptability that the methoxy (1 rotatable bond) and chloro (0 rotatable bonds) analogs cannot match, potentially enabling induced-fit interactions with kinase hinge regions or allosteric pockets [1].

Antimalarial Falcipain Inhibitor Library Building Block

The 5-substituted-2-cyanopyrimidine chemical class has emerged as the most potent and promising lead series for falcipain inhibition, with optimized compounds achieving picomolar to low nanomolar enzymatic activity and low nanomolar antiparasitic activity against cultured P. falciparum [1]. Introduction of protonable amines within this scaffold yielded up to 1000-fold improvements in antiparasitic activity [1]. 5-Ethoxypyrimidine-2-carbonitrile, with its reactive cyano group at position 2 and the ethoxy substituent providing balanced lipophilicity (XLogP3 = 0.6), offers a versatile starting point for the systematic exploration of 5-alkoxy SAR within this privileged antimalarial chemotype.

Nucleoside Analogue Antiviral Intermediate

Chinese patent literature explicitly identifies 5-ethoxypyrimidine-2-carbonitrile as a key intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicines, citing advantages of simple and safe operational processes, mild reaction conditions, and suitability for industrial production [1]. The ethoxy substituent mimics the steric and electronic properties of the ribose 5'-position found in natural nucleosides, while the 2-cyano group serves as a versatile synthetic handle for further elaboration. This patent-backed precedence distinguishes the ethoxy variant from the methoxy and chloro analogs, which lack equivalent nucleoside intermediate patent claims in the searched public domain.

CCR5 Antagonist Hit-to-Lead Expansion

Preliminary pharmacological screening has identified 5-ethoxypyrimidine-2-carbonitrile as a candidate CCR5 antagonist, with potential therapeutic applications spanning HIV infection, asthma, rheumatoid arthritis, autoimmune diseases, and COPD [1]. The compound's intermediate lipophilicity (XLogP3 = 0.6) and conformational flexibility (2 rotatable bonds) are well-suited for occupying the relatively hydrophobic CCR5 transmembrane binding pocket while maintaining sufficient polarity to engage key hydrogen-bonding residues. Procurement of this specific 5-substitution variant enables medicinal chemistry teams to probe the ethoxy pharmacophore contribution within the broader CCR5 antagonist SAR landscape.

Application
Selection Property
Validation Focus
CNS Kinase Inhibitor Lead Optimization
TPSA / XLogP3 profile within CNS range
CNS permeability assay validation
Falcipain Inhibitor Research
2-Cyanopyrimidine scaffold for SAR exploration
Falcipain enzymatic assay validation
Nucleoside Analogue Synthesis Research
Cyano group as synthetic handle; ethoxy as ribose mimic
Synthetic reproducibility and QC benchmark
CCR5 Antagonist Research
Balanced lipophilicity and conformational flexibility
CCR5 binding assay validation
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